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Compound of Interest

Compound Name: 1-Chloro-3-methyl-2-butene

Cat. No.: B146958

Essential Safety and Handling Guide for 1-Chloro-3-
methyl-2-butene

This guide provides critical safety and logistical information for the handling and disposal of 1-
Chloro-3-methyl-2-butene, tailored for researchers, scientists, and professionals in drug
development. Adherence to these protocols is essential for ensuring laboratory safety.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Chloro-3-methyl-2-butene is presented below for
easy reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b146958?utm_src=pdf-interest
https://www.benchchem.com/product/b146958?utm_src=pdf-body
https://www.benchchem.com/product/b146958?utm_src=pdf-body
https://www.benchchem.com/product/b146958?utm_src=pdf-body
https://www.benchchem.com/product/b146958?utm_src=pdf-body
https://www.benchchem.com/product/b146958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C5HOCI[1][2]

Molecular Weight 104.58 g/mol [3]

Appearance Clear, colorless to light yellow liquid[1][2][4]
Boiling Point 58-59 °C at 120 mmHg[2][5]

Density 0.928 g/mL at 25 °C[2][5]

Flash Point 13 °C (55.4 °F) - closed cupl[6]

Storage Temperature 2-8°C[5]

Solubilit Insoluble in water. Miscible with alcohol, ether,
olubili
Y acetone, and chloroform.[1][2][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-Chloro-3-methyl-
2-butene to minimize exposure and ensure personal safety.

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.[7]

¢ Skin Protection:

o Gloves: Chemical-resistant gloves are required. Nitrile gloves may be suitable for short-
term use, but for prolonged contact, Viton or butyl rubber gloves are recommended.[8][9]
[10] Always inspect gloves for integrity before use and change them immediately if
contaminated.

o Lab Coat/Suit: A flame-resistant lab coat or a chemical-resistant suit should be worn to
protect the body from splashes and spills.[7][11]

» Respiratory Protection: All handling of 1-Chloro-3-methyl-2-butene should be conducted in
a certified chemical fume hood to avoid inhalation of vapors.[1][6][10] If a fume hood is not
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available or in case of a spill, a NIOSH-approved respirator with an organic vapor cartridge
(Type A) is necessary.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety. The following step-by-step
guidance outlines the procedures for using and disposing of 1-Chloro-3-methyl-2-butene.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

[¢]

Ensure a chemical fume hood is operational and the work area is clear of incompatible
materials, such as strong oxidizing agents.[6]

[¢]

Have an emergency spill kit readily accessible.

[e]

Verify that an eyewash station and safety shower are in close proximity and unobstructed.

[6]

[¢]

Don all required personal protective equipment before handling the chemical.

e Handling:

o

Keep the container tightly closed when not in use.[1][2][6]

[¢]

Avoid contact with skin, eyes, and clothing.[1]

[e]

Do not inhale vapors.[1]

[e]

Use spark-proof tools and explosion-proof equipment.[1][6]

o

Ground and bond containers when transferring the material to prevent static discharge.[1]

[6]

o

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][6]

o Storage:
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o Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][6]
o The recommended storage temperature is between 2-8°C.[2][5]

o Keep containers tightly sealed.[1][2][6]

Disposal Plan

o Waste Collection: All waste containing 1-Chloro-3-methyl-2-butene must be collected in a
designated, properly labeled, and sealed container for hazardous waste.

» Disposal Method: Dispose of the chemical waste through a licensed hazardous waste
disposal company.[12][13] Do not dispose of it down the drain or with regular trash.

o Empty Containers: Empty containers may retain product residue and should be
decontaminated before disposal.[12] Follow all label warnings until the container is cleaned
or destroyed.[12]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 1-Chloro-3-
methyl-2-butene from preparation to disposal.
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Safe Handling Workflow for 1-Chloro-3-methyl-2-butene

Preparation

Verify Fume Hood and Safety Equipment

:

Don Required PPE

Handling (invFume Hood)

Transfer Chemical Using Spark-Proof Tools

:

Keep Container Sealed When Not in Use

/

%not for immediate uNﬁer use
Storag% \gisposal

Store in Flammables Cabinet (2-8°C) Collect Waste in Labeled Container

;

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for handling 1-Chloro-3-methyl-2-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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